Cas no 476458-78-3 (2-ethoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 2-ethoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 476458-78-3
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 6070403
• PubChem ID: 4061822
• Update Time: 2025-05-25

2-ethoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 2-ethoxy-N-(2-(p-tolyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, N-[2,6-dihydro-2-(4-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-2-ethoxy-
• 476458-78-3
• Oprea1_261949
• F0529-0083
• 2-ethoxy-N-[2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• 2-ethoxy-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• AKOS024580550
• SR-01000569490-1
• AB00164198-02
• 2-ethoxy-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• SR-01000569490

• Inchi： 1S/C21H21N3O2S/c1-3-26-19-7-5-4-6-16(19)21(25)22-20-17-12-27-13-18(17)23-24(20)15-10-8-14(2)9-11-15/h4-11H,3,12-13H2,1-2H3,(H,22,25)
• InChI Key： RKRPVAOJNBWXRR-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(C)C=C2)N=C2CSCC2=1)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 379.13544809g/mol
• Monoisotopic Mass: 379.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 511.4±50.0 °C(Predicted)
• pka: 12?+-.0.20(Predicted)

Additional information on 2-ethoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to Compound CAS No. 476458-78-3: 2-Ethoxy-N-(2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide

The compound with CAS No. 476458-78-3, named 2-Ethoxy-N-(2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a benzamide moiety attached to a thienopyrazole ring system. The presence of the ethoxy group and the methyl-substituted phenyl group further enhances its chemical versatility and potential applications.

Recent studies have highlighted the thienopyrazole core of this compound as a promising scaffold for drug discovery. Researchers have demonstrated that this heterocyclic structure can serve as a potent inhibitor of various enzyme targets, including kinases and proteases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that analogs of this compound exhibited remarkable inhibitory activity against cancer-related kinases, suggesting its potential in anti-cancer drug development.

The benzamide moiety in this compound plays a crucial role in its pharmacokinetic properties. Benzamides are known for their ability to improve drug absorption and bioavailability, making them valuable in the design of orally active medications. Furthermore, the ethoxy group attached to the benzene ring contributes to the compound's lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body.

One of the most intriguing aspects of this compound is its thienopyrazole ring system. This structure is derived from thiazole and pyrazole heterocycles, which are well-known for their stability and reactivity in various chemical environments. Recent advancements in synthetic chemistry have enabled researchers to efficiently synthesize this compound using a combination of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These methods not only enhance the yield but also ensure high purity, making the compound suitable for advanced biological assays.

In terms of applications, 2-Ethoxy-N-(2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide has shown promise in several therapeutic areas. For example, preclinical studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions in cytokine production observed in animal models. Additionally, its ability to modulate ion channels has led to investigations into its use as a neuroprotective agent for treating conditions such as epilepsy and neurodegenerative diseases.

From a structural perspective, the compound's methyl-substituted phenyl group adds another layer of complexity to its interactions with biological systems. This substituent not only influences the molecule's electronic properties but also serves as a site for potential post-translational modifications in vivo. Recent computational studies using molecular docking simulations have revealed that this group plays a critical role in binding affinity to target proteins, further underscoring its importance in drug design.

The synthesis of this compound involves a multi-step process that highlights the ingenuity of modern organic chemistry. Starting from readily available starting materials such as o-anisidine and thiazole derivatives, chemists employ a series of reactions including Friedel-Crafts alkylation, nucleophilic substitution, and cyclization to assemble the final product. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles.

In conclusion, CAS No. 476458-78-3 represents a cutting-edge molecule with immense potential across multiple scientific domains. Its unique structure combines functional groups that offer both chemical stability and biological activity, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications for this compound, it stands at the forefront of innovation in pharmaceutical science and beyond.